Cas no 78213-69-1 (4,6-Pyrimidinedicarboxaldehyde)

• Product name: 4,6-Pyrimidinedicarboxaldehyde
• CAS No: 78213-69-1
• MF: C₆H₄N₂O₂
• MW: 136.108160972595
• CID: 551866
• PubChem ID: 23467595

4,6-Pyrimidinedicarboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 4,6-Pyrimidinedicarboxaldehyde
• 4,6-Pyrimidinedicarboxaldehyde (6CI,9CI)
• pyrimidine-4,6-dicarbaldehyde
• DTXSID50634430
• SCHEMBL304034
• AKOS006303160
• AB58830
• 78213-69-1

• Inchi： InChI=1S/C6H4N2O2/c9-2-5-1-6(3-10)8-4-7-5/h1-4H
• InChI Key： PGWZFOMWBKJPRP-UHFFFAOYSA-N
• SMILES： C1=C(N=CN=C1C=O)C=O

Computed Properties

• Exact Mass: 136.027277375g/mol
• Monoisotopic Mass: 136.027277375g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.9Ų
• XLogP3: -0.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes